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Compound of Interest

Compound Name: Palladium(ll) sulfide

Cat. No.: B082378

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of Palladium(ll) sulfide (PdS), from
its initial discovery in both mineralogy and chemistry to its modern-day synthesis and
applications. The document details its key physicochemical properties, outlines experimental
protocols for its preparation, and visualizes its historical timeline and synthesis workflows.

Discovery and History

The history of Palladium(ll) sulfide is rooted in both synthetic chemistry and mineralogy. The
first chemical synthesis predates its discovery as a naturally occurring mineral by over a
century.

First Chemical Synthesis

The earliest recorded synthesis of Palladium(ll) sulfide was performed by the renowned
Swedish chemist Jons Jacob Berzelius in 1813.[1][2] He produced the compound by directly
reacting elemental palladium with sulfur.[1][2] This direct combination of elements represented
a fundamental method of inorganic synthesis during that era.

Mineralogical Discovery

In nature, Palladium(ll) sulfide is found as the mineral Vysotskite. It was first described in
1962 by A.D. Genkin and O.E. Zvyagintsev, who discovered it in the Noril'sk region of western
Siberia, Russia.[3][4][5] The mineral was named in honor of Nikolai Konstantinovich VysotskKii

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b082378?utm_src=pdf-interest
https://www.benchchem.com/product/b082378?utm_src=pdf-body
https://www.benchchem.com/product/b082378?utm_src=pdf-body
https://www.benchchem.com/product/b082378?utm_src=pdf-body
https://www.wikiwand.com/en/articles/Palladium(II)_sulfide
https://en.wikipedia.org/wiki/Palladium(II)_sulfide
https://www.wikiwand.com/en/articles/Palladium(II)_sulfide
https://en.wikipedia.org/wiki/Palladium(II)_sulfide
https://www.benchchem.com/product/b082378?utm_src=pdf-body
https://msaweb.org/AmMin/AM63/AM63_832.pdf
https://www.handbookofmineralogy.org/pdfs/vysotskite.pdf
https://www.mindat.org/min-4221.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082378?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

(1864-1932), the Soviet geologist who first identified platinum deposits in the Noril'sk region.[4]
[51[6]

Vysotskite is the palladium-rich end-member of a solid solution series with Braggite
((Pt,Pd,Ni)S).[3][7] Braggite holds a significant place in scientific history as it was the first
mineral to be discovered with the aid of X-ray diffraction methods alone.[7][8][9] Described in
1932 from the Bushveld Igneous Complex in South Africa, it was named for Sir William Henry
Bragg and his son, Sir William Lawrence Bragg, the pioneers of X-ray crystallography.[7][8][9]

Physicochemical Properties

Palladium(ll) sulfide is a brown to black or grey metallic crystalline solid.[1][2] Its properties
are summarized in the table below.

Property Value

Chemical Formula PdS

Molar Mass 138.49 g/mol [10][11][12]
Appearance Brown solid or black/grey metallic crystals[1][2]
Crystal System Tetragonal[7][13][14]

Space Group P42/m[3][13]

Unit Cell Parameters a=6.47 A, c=6.64 A[13]
Density 6.6 - 6.7 g/cm3[14][15]

Melting Point 950°C (decomposes)[14][16]
Solubility Insoluble in water[15][16]
Magnetic Ordering Non-magnetic[13]

Band Gap 0.00 eV (metallic conductor)[13]

The crystal structure of PdS features palladium centers in an approximately square planar
coordination and sulfur centers in a tetrahedral geometry.[1][2]
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Synthesis Methodologies and Experimental
Protocols

Several methods have been developed for the synthesis of Palladium(ll) sulfide, ranging from
classical high-temperature reactions to modern solution-phase and precursor-based
techniques.

Protocol 1: Direct Elemental Reaction (Berzelius
Method)

This historical method involves the direct reaction of palladium metal and sulfur at elevated
temperatures.

e Reaction: Pd + S - PdS[1][2]

o Methodology:
o Palladium powder and elemental sulfur are combined in a stoichiometric ratio (1:1 molar).
o The mixture is sealed in an evacuated quartz ampoule.
o The ampoule is heated gradually to a temperature range of 600-800°C.

o The temperature is maintained for an extended period (e.g., 24-48 hours) to ensure
complete reaction.

o The ampoule is cooled slowly to room temperature to obtain crystalline PdS.

Protocol 2: Precipitation from Aqueous Solution

This is a common laboratory method for producing PdS powder by precipitating it from a
solution containing Pd?* ions.

e Reaction: Pd?*(aq) + H2S(g) — PdS(s) + 2H*(aq)[1][2]

» Methodology:
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o A palladium(ll) salt, such as Palladium(ll) chloride (PdCI2), is dissolved in an appropriate
solvent (e.g., dilute HCI) to create a solution containing Pd2* ions.

o Hydrogen sulfide (H2S) gas is bubbled through the solution, or an aqueous solution of a
sulfide salt (e.g., NazS) is added.

o Adark brown or black precipitate of Palladium(ll) sulfide immediately forms.

o The precipitate is collected by filtration, washed with deionized water to remove residual
ions, and dried under vacuum.

Protocol 3: Thermolysis of Organometallic Precursors

Modern synthesis techniques often employ the thermal decomposition of single-source
precursors to produce well-defined PdS nanomaterials or thin films.[17] Palladium
organothiolates are commonly used for this purpose.[17]

o Reaction Example (using Palladium Alkanethiolate): Pd(SR)2 —» PdS + R-S-R (simplified
representation)

o Methodology:

o A palladium organothiolate precursor (e.g., palladium hexadecylthiolate) is synthesized or
obtained.[17]

o The precursor is dissolved in a suitable organic solvent like toluene.[17]

o For thin-film deposition, the solution is applied to a substrate via spin-coating or dip-
coating, followed by solvent evaporation.[17]

o The precursor is heated in a controlled atmosphere (e.g., inert gas like argon or a reactive
atmosphere like hydrogen) at temperatures ranging from 180°C to 300°C.[17]

o The heat causes the precursor to decompose, forming a crystalline film or nanoparticles of
a specific palladium sulfide phase (e.g., PdS, Pd4S, Pd16S7), depending on the conditions.
[17]
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Visualized Timeline and Workflows

The following diagrams illustrate the historical timeline of key discoveries related to
Palladium(ll) sulfide and a typical laboratory synthesis workflow.

19th Century

Element

1802-1803 Required 1813
Discovery of Palladium First Synthesis of PdS Synthetic vs.,
(W. H. Wollaston) (J. J. Berzelius) Natural Form

20th Century

Related
1932 Mineral Series 1962

Discovery of Braggite (Pt,Pd,Ni)S Discovery of Vysotskite (Pd,Ni)S
(First mineral found via X-ray) (Natural PdS mineral)

Click to download full resolution via product page

Caption: Historical timeline of key discoveries related to Palladium and Palladium(ll) Sulfide.
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1. Prepare Pd2* Solution
(e.g., Dissolve PdCIz in dilute HCI)

2. Introduce Sulfide Source
(Bubble HzS gas or add NazS solution)

3. Precipitation
(Black/brown solid PdS forms)

4. Isolate Product
(Collect precipitate via filtration)

5. Purify Product
(Wash with deionized water)

6. Dry Product
(Place under vacuum)

End Product
(Pure PdS Powder)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of PdS via aqueous precipitation.
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Applications in Research and Development

Palladium(ll) sulfide is a material of interest primarily in the field of catalysis, with emerging
potential in other areas.

Catalysis

Supported palladium sulfide catalysts are highly valued for their performance in selective
hydrogenation reactions.[18] By controlling the stoichiometry (e.g., PdS, Pd4S), catalysts can
be tailored for specific chemical transformations, such as the reductive N-alkylation of aromatic
amines or the hydrogenation of thiophene derivatives.[18][19] The presence of sulfur modifies
the electronic properties of the palladium, often leading to enhanced selectivity and stability
compared to pure palladium catalysts.[18]

Materials Science and Electronics

There is growing research into PdS thin films for photovoltaic and optoelectronic applications.
[20] Studies have shown that polycrystalline PdS thin films exhibit n-type conductivity and a
direct band gap of approximately 1.60 eV, making them a candidate material for solar cells.[20]

Relevance to Drug Development

While PdS itself is not used as a drug, palladium complexes are an active area of research in
medicinal chemistry.[21] Scientists are exploring Pd(Il) complexes for their potential as
anticancer agents, often designed to interact with and cleave DNA in cancer cells.[22]
Furthermore, some palladium(ll) complexes have been investigated as efflux pump inhibitors,
which could help resensitize resistant bacteria like Staphylococcus aureus to existing
antibiotics.[23] The study of palladium-sulfur chemistry provides fundamental insights that can
inform the design of novel therapeutic agents containing these elements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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